Cas no 1214169-98-8 (6-benzyl-octahydro-1H-pyrrolo3,4-bpyridine-5,7-dione hydrochloride)

• Product Name: 6-benzyl-octahydro-1H-pyrrolo3,4-bpyridine-5,7-dione hydrochloride
• CAS No: 1214169-98-8
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• MDL: MFCD09396751
• CID: 5206496
• Update Time: 2025-05-21

6-benzyl-octahydro-1H-pyrrolo3,4-bpyridine-5,7-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione hydrochloride
• Z235361925
• 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dionehydrochloride
• 6-benzyl-1,2,3,4,4a,7a-hexahydropyrrolo[3,4-b]pyridine-5,7-dione;hydrochloride
• 6-benzyl-octahydro-1H-pyrrolo3,4-bpyridine-5,7-dione hydrochloride

• MDL： MFCD09396751
• Inchi： 1S/C14H16N2O2.ClH/c17-13-11-7-4-8-15-12(11)14(18)16(13)9-10-5-2-1-3-6-10;/h1-3,5-6,11-12,15H,4,7-9H2;1H
• InChI Key： KHRXVYMMSYHKGU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CCCNC2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-benzyl-octahydro-1H-pyrrolo3,4-bpyridine-5,7-dione hydrochloride

6-Benzyl-Octahydro-1H-Pyrrolo[3,4-b]Pyridine-5,7-Dione Hydrochloride: A Comprehensive Overview

6-Benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione hydrochloride (CAS No. 1214169-98-8) is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyrrolopyridine core with a benzyl substituent and two ketone groups, making it a versatile scaffold for further functionalization and biological evaluation.

The pyrrolopyridine framework is a well-known structure in medicinal chemistry, often associated with bioactive properties. Recent studies have highlighted the importance of such heterocyclic systems in modulating various biological targets, including enzymes, receptors, and ion channels. The benzyl group attached to the pyrrolopyridine core introduces additional electronic and steric effects, which can enhance the compound's pharmacokinetic properties and binding affinity to target proteins.

Research into CAS No. 1214169-98-8 has focused on its synthesis and optimization. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis, have been employed to improve the efficiency and scalability of its production. These efforts have not only streamlined the synthesis process but also paved the way for further structural modifications to explore its biological potential.

The hydrochloride salt form of this compound is particularly relevant for pharmaceutical applications. The salt form enhances solubility and stability, which are critical factors in drug delivery systems. Recent studies have demonstrated that this compound exhibits promising activity in preclinical models of neurodegenerative diseases, inflammation, and cancer. Its ability to modulate key signaling pathways makes it a valuable candidate for therapeutic intervention.

In terms of pharmacokinetics, 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione hydrochloride has shown favorable absorption profiles in animal studies. This suggests that it may possess good bioavailability when administered orally or via other routes. However, further investigations are required to fully understand its pharmacokinetic properties in humans.

The structural flexibility of this compound allows for extensive chemical diversification. Researchers have explored various substitution patterns on the pyrrolopyridine ring to optimize its biological activity and selectivity. These modifications have led to the discovery of analogs with enhanced potency against specific targets, highlighting the versatility of this chemical platform.

From a medicinal chemistry perspective, the pyrrolopyridine dione moiety is particularly intriguing due to its ability to engage in multiple non-covalent interactions with target proteins. This property is essential for achieving high-affinity binding and selectivity in drug design. Recent computational studies have provided insights into the molecular interactions that govern its binding modes, offering valuable guidance for future optimization efforts.

The benzyl group plays a crucial role in modulating the physicochemical properties of this compound. It contributes to lipophilicity while maintaining a balance with hydrophilic elements introduced by the dione groups. This balance is critical for achieving optimal drug-like properties such as solubility and permeability.

In conclusion, 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione hydrochloride (CAS No. 1214169-98-8) represents a promising lead compound in drug discovery research. Its unique structure, coupled with advances in synthetic methodology and biological evaluation techniques, positions it as a valuable tool for exploring novel therapeutic strategies across various disease areas.